Cas no 2679832-77-8 ((2S)-2-(tert-butoxy)-4-(2,2,2-trifluoroacetamido)butanoic acid)

• Product Name: (2S)-2-(tert-butoxy)-4-(2,2,2-trifluoroacetamido)butanoic acid
• CAS No: 2679832-77-8
• MF: C₁₀H₁₆F₃NO₄
• MW: 271.233553886414
• CID: 5629994
• PubChem ID: 165939748
• Update Time: 2025-05-26

(2S)-2-(tert-butoxy)-4-(2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(tert-butoxy)-4-(2,2,2-trifluoroacetamido)butanoic acid
• EN300-28283454
• 2679832-77-8

• Inchi： 1S/C10H16F3NO4/c1-9(2,3)18-6(7(15)16)4-5-14-8(17)10(11,12)13/h6H,4-5H2,1-3H3,(H,14,17)(H,15,16)/t6-/m0/s1
• InChI Key： GYQABEZBQWCVSM-LURJTMIESA-N
• SMILES： FC(C(NCC[C@@H](C(=O)O)OC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 271.10314248g/mol
• Monoisotopic Mass: 271.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-2-(tert-butoxy)-4-(2,2,2-trifluoroacetamido)butanoic acid

Introduction to (2S)-2-(tert-butoxy)-4-(2,2,2-trifluoroacetamido)butanoic Acid

The compound (2S)-2-(tert-butoxy)-4-(2,2,2-trifluoroacetamido)butanoic acid with CAS number 115983-77-8 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound is notable for its unique structural features and potential applications in drug discovery and development. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of (2S)-2-(tert-butoxy)-4-(2,2,2-trifluoroacetamido)butanoic acid is characterized by a chiral center at the second carbon atom, which imparts stereochemical specificity to the molecule. The tert-butoxy group attached to this chiral center contributes to the molecule's stability and solubility properties. Additionally, the presence of the 2,2,2-trifluoroacetamido group at the fourth position introduces a trifluoromethyl moiety, which is known for its electron-withdrawing effects and ability to enhance bioavailability. These structural features collectively make this compound a versatile building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2S)-2-(tert-butoxy)-4-(trifluoroacetamido)butanoic acid using enantioselective methods. Researchers have employed catalytic asymmetric induction techniques to achieve high enantiomeric excess in the synthesis process. This has been critical for applications where stereochemistry plays a pivotal role, such as in the development of chiral pharmaceuticals.

In terms of biological activity, (S)-configured tert-butoxy butanoic acid derivatives have been shown to exhibit potent inhibitory effects on various enzymes associated with inflammatory pathways. For instance, studies have demonstrated that this compound can modulate cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory drug development. The trifluoromethyl group further enhances the compound's pharmacokinetic profile by improving its metabolic stability and reducing clearance rates.

The application of tert-butoxy butanoic acid derivatives extends beyond pharmacology into materials science. Recent research has explored their use as precursors for advanced polymers and materials with tailored mechanical properties. The trifluoromethyl group's electron-withdrawing nature makes it an attractive component for designing materials with enhanced thermal stability and electronic properties.

From an analytical standpoint, the characterization of (S)-configured tert-butoxy butanoic acid derivatives has benefited from cutting-edge spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods have provided detailed insights into the compound's stereochemistry and molecular interactions. Additionally, computational chemistry tools have been employed to predict the compound's behavior in various biological systems, further aiding its optimization for therapeutic applications.

In conclusion, (S)-configured tert-butoxy butanoic acid derivatives represent a significant advancement in organic synthesis and drug discovery. Their unique structural features and promising biological activity make them valuable candidates for addressing unmet medical needs. As research continues to uncover their full potential, this class of compounds is poised to play a critical role in shaping future therapeutic strategies.